molecular formula C12H14O2 B8554829 4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one

4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one

Cat. No.: B8554829
M. Wt: 190.24 g/mol
InChI Key: ZQNHGSJOVLWBQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O2

Molecular Weight

190.24 g/mol

IUPAC Name

4-methoxy-5,7,8,9-tetrahydrobenzo[7]annulen-6-one

InChI

InChI=1S/C12H14O2/c1-14-12-7-3-5-9-4-2-6-10(13)8-11(9)12/h3,5,7H,2,4,6,8H2,1H3

InChI Key

ZQNHGSJOVLWBQS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1CC(=O)CCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1-aminomethyl-1-hydroxy-8-methoxy-1,2,3,4-tetrahydronaphthalene (2.54 g) in 10% acetic acid was added dropwise a solution of sodium nitrite (1.27 g) in water (6.4 ml) under ice-cooling. The mixture was stirred at the same temperature for 2 hours and then partitioned between ethyl acetate and water. The organic layer was separated, washed with an aqueous sodium bicarbonate solution and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel eluting with a mixture of hexane and ethyl acetate (10:1) to afford 4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one (1.08 g).
Name
1-aminomethyl-1-hydroxy-8-methoxy-1,2,3,4-tetrahydronaphthalene
Quantity
2.54 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step Two
Name
Quantity
6.4 mL
Type
solvent
Reaction Step Two

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